Cas no 110318-89-3 (6-fluoro-6-methylheptan-2-one)

• Product Name: 6-fluoro-6-methylheptan-2-one
• CAS No: 110318-89-3
• MF: C₈H₁₅FO
• MW: 146.202506303787
• CID: 1197818
• PubChem ID: 13898994
• Update Time: 2025-04-20

6-fluoro-6-methylheptan-2-one Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-6-methylheptan-2-one
• AGN-PC-00ODBL
• 6-fluoroisooctan-2-one
• 6-methyl-6-fluoro-2-heptanone
• ACMC-20md81
• CTK0G2183
• 2-Heptanone, 6-fluoro-6-methyl-
• AGN-PC-00ODBL; 6-fluoroisooctan-2-one; 6-methyl-6-fluoro-2-heptanone; ACMC-20md81; CTK0G2183; 2-Heptanone, 6-fluoro-6-methyl-;
• 110318-89-3
• DTXSID00552039

• Inchi： 1S/C8H15FO/c1-7(10)5-4-6-8(2,3)9/h4-6H2,1-3H3
• InChI Key： VYUFFIAUKSTDLE-UHFFFAOYSA-N
• SMILES： FC(C)(C)CCCC(C)=O

Computed Properties

• Exact Mass: 146.11075
• Monoisotopic Mass: 146.110693260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07